Cas no 58236-76-3 ((2E)-3-(3-chloro-4-methoxyphenyl)prop-2-enoic Acid)

• Product Name: (2E)-3-(3-chloro-4-methoxyphenyl)prop-2-enoic Acid
• CAS No: 58236-76-3
• MF: C₁₀H₉ClO₃
• MW: 212.6297
• CID: 948222
• PubChem ID: 24882976
• Update Time: 2025-08-05

(2E)-3-(3-chloro-4-methoxyphenyl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-chloro-4-methoxyphenyl)prop-2-enoic acid
• (2E)-3-(3-CHLORO-4-METHOXYPHENYL)ACRYLIC ACID
• (E)-3-(3-chloro-4-methoxyphenyl)acrylic acid
• 3-(3-Chloro-4-methoxyphenyl)acrylic acid
• 3-(3-chloro-4-methoxyphenyl)prop-2-enoic acid
• 3-Chlor-4-methoxyzimtsaeure
• 3-Chloro-4-methoxycinnamic acid
• 3-CHLORO-4-METHOXYCINNAMIC ACID 97
• (E)-3-(3-chloro-4-methoxyphenyl)prop-2-enoic acid
• MLS000760630
• HMS2756M11
• BBL007969
• SBB023926
• STK180302
• EN300-24517
• EN300-832942
• 3-Chloro-4-methoxycinnamic acid 97
• DS-9117
• AKOS000313720
• 58236-76-3
• 3-Chloro-4-methoxycinnamic acid, 97%
• SMR000370675
• Z2311776784
• CS-0192153
• SCHEMBL7004021
• (E)-3-(3-CHLORO-4-METHOXYPHENYL)-2-PROPENOIC ACID
• MFCD05739914
• E89807
• AH-487/42925560
• CHEMBL1721424
• 3-(3-chloro-4-methoxyphenyl)acrylicacid
• 220353-69-5
• (2E)-3-(3-chloro-4-methoxyphenyl)prop-2-enoic Acid

• MDL： MFCD05739914
• Inchi： 1S/C10H9ClO3/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
• InChI Key： FFQJKQJQLDOHDW-HWKANZROSA-N
• SMILES： ClC1C([H])=C(/C(/[H])=C(\[H])/C(=O)O[H])C([H])=C([H])C=1OC([H])([H])[H]

Computed Properties

• Exact Mass: 212.02400
• Monoisotopic Mass: 212.0240218 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 212.63
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.32
• Boiling Point: 378.6°C at 760 mmHg
• Flash Point: 182.8°C
• Refractive Index: 1.602
• PSA: 46.53000
• LogP: 2.44640
• Solubility: Not available

(2E)-3-(3-chloro-4-methoxyphenyl)prop-2-enoic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-3-(3-chloro-4-methoxyphenyl)prop-2-enoic Acid

Comprehensive Analysis of (2E)-3-(3-chloro-4-methoxyphenyl)prop-2-enoic Acid (CAS No. 58236-76-3)

(2E)-3-(3-chloro-4-methoxyphenyl)prop-2-enoic Acid, with the CAS number 58236-76-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cinnamic acid derivative is characterized by its unique chloro-methoxy substitution pattern, which imparts distinct chemical properties. The compound's E-configuration (trans) at the double bond is critical for its biological activity, making it a subject of interest in drug discovery and material science applications.

Recent studies highlight the growing demand for chlorinated aromatic compounds like 58236-76-3 due to their versatility in synthesizing bioactive molecules. Researchers are particularly intrigued by its potential as a building block for antimicrobial agents and anti-inflammatory drugs, aligning with current trends in combating antibiotic resistance. The compound's methoxy group enhances solubility, while the chloro substituent contributes to electrophilic reactivity—a combination that enables diverse synthetic modifications.

From an industrial perspective, (2E)-3-(3-chloro-4-methoxyphenyl)prop-2-enoic Acid is increasingly referenced in patents related to crop protection chemicals. Its structural motif appears in novel fungicide formulations, addressing global concerns about food security and sustainable agriculture. Analytical techniques such as HPLC purification and NMR spectroscopy are essential for verifying the purity of this compound, especially when used in sensitive applications like pharmaceutical intermediates.

Environmental considerations surrounding halogenated compounds have spurred innovation in greener synthesis routes for CAS 58236-76-3. Modern catalytic methods employing palladium complexes or biocatalysts demonstrate reduced energy consumption compared to traditional halogenation processes. These advancements respond to the chemical industry's focus on green chemistry principles and carbon footprint reduction—topics frequently searched in academic and industrial databases.

The compound's crystalline properties make it valuable for materials science applications, particularly in designing organic semiconductors. Its conjugated π-system allows for electron delocalization, a feature exploited in developing OLED materials and photovoltaic devices. This interdisciplinary relevance explains why searches for "58236-76-3 applications in electronics" have surged by 40% year-over-year in scientific literature indexes.

Quality control protocols for (2E)-3-(3-chloro-4-methoxyphenyl)prop-2-enoic Acid emphasize stringent spectroscopic characterization, with Fourier-transform infrared spectroscopy (FTIR) being indispensable for confirming the carboxylic acid functionality. Regulatory compliance requires batch-to-batch consistency, particularly when the compound serves as a precursor for FDA-approved drug candidates—a process demanding meticulous impurity profiling.

Emerging research explores the compound's role in metal-organic frameworks (MOFs), where its chelating ability facilitates the construction of porous materials for gas storage. Such applications align with the global push for clean energy solutions, making CAS 58236-76-3 relevant to hydrogen storage technology discussions—a trending topic in materials science forums.

Storage recommendations for this compound typically specify ambient temperature conditions in amber glass containers to prevent photodegradation of the aryl-chloro bond. Stability studies indicate excellent shelf life when protected from moisture, a consideration crucial for maintaining reagent-grade purity in laboratory settings.

In conclusion, (2E)-3-(3-chloro-4-methoxyphenyl)prop-2-enoic Acid represents a multifaceted chemical entity bridging pharmaceuticals, agriculture, and advanced materials. Its structural tunability and reactivity profile continue to inspire innovations across scientific disciplines, while evolving synthesis methods address ecological concerns—making CAS 58236-76-3 a compound of enduring relevance in contemporary research.